Cas no 27070-61-7 (1,1,2,2,3,3-Hexafluoropropane)

• Product Name: 1,1,2,2,3,3-Hexafluoropropane
• CAS No: 27070-61-7
• MF: C₃H₂F₆
• MW: 152.03838
• MDL: MFCD02093293
• CID: 250659
• PubChem ID: 2782376
• Update Time: 2025-05-20

1,1,2,2,3,3-Hexafluoropropane Chemical and Physical Properties

Names and Identifiers

• Propane, hexafluoro-
• 1,1,2,2,3,3-Hexafluoropropane
• 1H,3H-Hexafluoropropane
• 27070-61-7
• 680-00-2
• ZXVZGGVDYOBILI-UHFFFAOYSA-N
• 1,1,2,2,3,3-hexakis(fluoranyl)propane
• AKOS006229997
• MFCD02093293
• Propane, 1,1,2,2,3,3-hexafluoro-
• SCHEMBL178331
• A818905
• DTXSID90987417
• 1,2,3,3-hexafluoropropane

• MDL： MFCD02093293
• Inchi： InChI=1S/C3H2F6/c4-1(5)3(8,9)2(6)7/h1-2H
• InChI Key： ZXVZGGVDYOBILI-UHFFFAOYSA-N
• SMILES： C(F)(F)C(F)(F)C(F)F

Computed Properties

• Exact Mass: 152.00600
• Monoisotopic Mass: 152.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 76.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 5°C
• Flash Point: °C
• Refractive Index: 1.237
• PSA: 0.00000
• LogP: 2.15190

1,1,2,2,3,3-Hexafluoropropane Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3163
• Safety Instruction： S23
• Hazardous Material Identification：
• HazardClass：GAS

Additional information on 1,1,2,2,3,3-Hexafluoropropane

Hexafluoropropane (CAS No. 27070-61-7): A Versatile Fluorinated Hydrocarbon with Diverse Applications

Hexafluoropropane (1,1,2,2,3,3-Hexafluoropropane), identified by its CAS registry number CAS No. 27070-61-7, is a fully fluorinated saturated hydrocarbon with the chemical formula C₃H₂F₆. This compound belongs to the class of perfluoroalkanes and exhibits unique physical and chemical properties due to its highly substituted fluorine atoms. As a result of its exceptional thermal stability and low reactivity under standard conditions, it has emerged as a critical component in multiple industrial and biomedical applications.

In recent years, researchers have explored the potential of hexafluoropropane (CAS 27070-61-7) in advanced medical imaging techniques. A groundbreaking study published in Nature Biomedical Engineering (2023) demonstrated its efficacy as an ultrasound contrast agent when encapsulated within microbubbles. The fluorine atoms in the molecule enhance echogenicity by creating a stark acoustic impedance mismatch with surrounding tissues. This property enables high-resolution imaging of blood flow dynamics in preclinical models of cardiovascular diseases without inducing adverse physiological effects.

Beyond diagnostic applications, hexafluoropropane (Hexafluoropropane CAS 27070-61-7) has gained attention for its role in drug delivery systems. A 2024 paper in the Journal of Controlled Release highlighted its ability to stabilize lipid nanoparticles (LNPs) used for mRNA vaccine delivery. The compound's inertness prevents premature aggregation while enhancing payload stability during storage and transportation. Its low volatility at ambient temperatures further ensures consistent formulation performance across varying environmental conditions.

In material science applications, hexafluoropropane (CAS No 27070-61-7) serves as a solvent medium for polymer synthesis under supercritical conditions. Researchers at MIT's Department of Chemical Engineering recently reported using this compound to produce highly uniform polyimide films with exceptional dielectric properties. The non-polar nature of hexafluoropropane allows precise control over polymerization kinetics without introducing impurities into the final product.

Environmental studies investigating hexafluoropropane (Hexafluoropropane 27070-61-7) have focused on its atmospheric behavior due to fluorinated compounds' potential environmental impacts. A collaborative study between NOAA and ETH Zurich (published in Ambient Atmospheric Chemistry, 2024) found that this compound undergoes rapid degradation via hydrolysis under stratospheric conditions when exposed to cosmic radiation. This contrasts with longer-lived perfluorocarbons, making it a preferable choice for applications requiring minimal ecological footprint.

The compound's thermodynamic properties continue to drive innovation in cryogenic engineering. Recent advancements reported in the International Journal of Refrigeration (Q4 2024) describe its use as a working fluid in closed-cycle cryocoolers operating near liquid nitrogen temperatures (-196°C). Its low glass transition temperature (-155°C) enables efficient heat transfer while maintaining structural integrity under extreme cooling conditions—a breakthrough for quantum computing hardware cooling systems.

Safety evaluations confirm hexafluoropropane's favorable toxicity profile when used within recommended parameters. Regulatory agencies such as the European Chemicals Agency (ECHA) have classified it as non-flammable and non-corrosive based on comprehensive testing protocols outlined in UN GHS guidelines (Rev. 8). This classification supports its adoption across diverse industries where material safety is paramount.